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Compound of Interest

Compound Name: Ethyl 5-methoxy-3-oxopentanoate

Cat. No.: B025850

An In-depth Technical Guide to the Physical Properties of Ethyl 5-methoxy-3-oxopentanoate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of
ethyl 5-methoxy-3-oxopentanoate. The information is compiled from various chemical
databases and safety documentation to serve as a foundational resource for laboratory and
research applications.

Chemical Identity and Structure

Ethyl 5-methoxy-3-oxopentanoate is a beta-keto ester, a class of organic compounds
characterized by a ketone functional group at the beta position relative to an ester. Its chemical
structure and key identifiers are fundamental for its application in chemical synthesis and
research.

IUPAC Name: ethyl 5-methoxy-3-oxopentanoate[1]

CAS Number: 104629-86-9[1]

Molecular Formula: CsH1404[1][2]

Canonical SMILES: CCOC(=0)CC(=0)CCOC[1]

InChl Key: HDTMYNBYBPPREL-UHFFFAOYSA-N[1]
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Physical and Chemical Properties

The following table summarizes the key physical and chemical properties of ethyl 5-methoxy-
3-oxopentanoate. These values are essential for handling, storage, and application in
experimental settings.

Property Value Source(s)
Molar Mass 174.19 g/mol [1][2]
Density 1.04 g/cm3 [2]

Boiling Point 230.869 °C at 760 mmHg [2]

Flash Point 93.382 °C [2]
Molecular Weight 174.19 [1][2]

Experimental Protocols

While specific experimental protocols for the determination of the physical properties of ethyl 5-
methoxy-3-oxopentanoate are not readily available in the provided search results, standard
analytical methods are employed for such characterizations. The following are generalized
protocols for determining the key physical properties of a liquid organic compound like ethyl 5-
methoxy-3-oxopentanoate.

Determination of Boiling Point

The boiling point of a liquid is determined as the temperature at which its vapor pressure
equals the atmospheric pressure.

o Apparatus: A distillation apparatus consisting of a round-bottom flask, a distillation head with
a thermometer, a condenser, and a receiving flask.

e Procedure:

o A sample of the compound is placed in the round-bottom flask with a few boiling chips.
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o The apparatus is assembled, ensuring the thermometer bulb is positioned just below the
side arm of the distillation head.

o The flask is heated gently.

o The temperature is recorded when the liquid is boiling, and a steady stream of distillate is
collected in the receiving flask. This temperature is the boiling point at the recorded
atmospheric pressure.

Determination of Density

Density is the mass per unit volume of a substance.
e Apparatus: A pycnometer (a small glass flask of known volume) and an analytical balance.

e Procedure:

[¢]

The empty pycnometer is weighed.

o

It is then filled with the sample liquid, and any excess is carefully removed.

[e]

The filled pycnometer is weighed again.

o

The density is calculated by dividing the mass of the liquid (mass of filled pycnometer
minus mass of empty pycnometer) by the known volume of the pycnometer.

Determination of Flash Point

The flash point is the lowest temperature at which a liquid can vaporize to form an ignitable
mixture in air.

e Apparatus: A Pensky-Martens closed-cup tester or a similar device.
e Procedure:
o The sample is placed in the test cup of the apparatus.

o The cup is heated at a slow, constant rate.
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o Asmall flame is periodically passed over the surface of the liquid.

o The flash point is the lowest temperature at which the vapors of the liquid ignite.

Logical Workflow for Synthesis and Purification

As ethyl 5-methoxy-3-oxopentanoate is a beta-keto ester, a general workflow for its synthesis
and subsequent purification can be conceptualized. The following diagram illustrates a logical
sequence for a typical synthesis, work-up, and purification process for a compound of this
class.

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis and purification of ethyl 5-methoxy-3-
oxopentanoate.

Safety and Handling

Based on available safety data for ethyl 5-methoxy-3-oxopentanoate, the following hazards
have been identified:

e Hazard Statements:
o H315: Causes skin irritation[1]
o H319: Causes serious eye irritation[1]
o H335: May cause respiratory irritation[1]
e Precautionary Statements:
o P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[1]

o P280: Wear protective gloves/protective clothing/eye protection/face protection.[1]
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o P302+P352: IF ON SKIN: Wash with plenty of water.[1]

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[1]

It is imperative to handle this compound in a well-ventilated area, such as a fume hood, and to
use appropriate personal protective equipment (PPE), including safety goggles, gloves, and a
lab coat. For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the
supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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